Cas no 68037-53-6 (Methylhydrocyclosiloxane)

• Product Name: Methylhydrocyclosiloxane
• CAS No: 68037-53-6
• MF: C₃H₉O₃Si₃
• MW: 177.358263731003
• MDL: MFCD00236502
• CID: 860368
• PubChem ID: 6335582
• Update Time: 2025-04-19

Methylhydrocyclosiloxane Chemical and Physical Properties

Names and Identifiers

• Methylhydrocyclosiloxane
• METHYLHYDROCYCLOSILOXANES
• 2,4,6-trimethyl-1,3,5,2,4,6-trioxatrisilinane-2,4,6-triyl
• 2,4,6-trimethyl-1,3,5,2,4,6-trioxatrisilinane
• AKOS015912761
• 13269-39-1
• SCHEMBL8761868
• AKOS028108780
• SCHEMBL169202
• 68037-53-6
• 2,4,6-trimethyl-1,3,5-trioxa-2$l^{3},4$l^{3},6$l^{3}-trisilacyclohexane
• DTXSID40867437
• 2,4,6-trimethyl-1,3,5,2$l^{3}
• 2 4 6-TRIMETHYLCYCLOTRISILOXANE 99
• METHYLHYDROCYCLOSILOXANES, 92%

• MDL： MFCD00236502
• Inchi： 1S/C3H9O3Si3/c1-7-4-8(2)6-9(3)5-7/h1-3H3
• InChI Key： ZRIIPLPRZYINCF-UHFFFAOYSA-N
• SMILES： [Si]1(C)O[Si](C)O[Si](C)O1 |^1:0,3,6|

Computed Properties

• Exact Mass: 180.00936
• Monoisotopic Mass: 176.98594875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0,99 g/cm3
• Melting Point: -69°C
• Boiling Point: 134-204°C
• Flash Point: 31°C
• Refractive Index: 1.3900
• PSA: 27.69

Methylhydrocyclosiloxane Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： 16-36/37/39
• TSCA：Yes